1-ethyl-4-iodo-2-methyl-1H-benzimidazol-5-ol hydrochloride

• IUPAC Name: 1-ethyl-4-iodo-2-methylbenzimidazol-5-ol;hydrochloride
• InChI: InChI=1S/C10H11IN2O.ClH/c1-3-13-6(2)12-10-7(13)4-5-8(14)9(10)11;/h4-5,14H,3H2,1-2H3;1H
• InChI Key: VJJJYWRCWNVWGA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NC2=C1C=CC(=C2I)O)C.Cl
• Molecular Formula: C10H12ClIN2O
• Molecular Weight: 338.57 g/mol

Description

1-ethyl-4-iodo-2-methyl-1H-benzimidazol-5-ol hydrochloride is a chemical compound that has been widely used in scientific research. It belongs to the class of benzimidazole derivatives and is commonly used as a tool compound for studying the biological processes in cells.

Mechanism of Action

The mechanism of action of 1-ethyl-4-iodo-2-methyl-1H-benzimidazol-5-ol hydrochloride involves its binding to the colchicine binding site on tubulin. This binding disrupts the formation of microtubules, which are critical for cell division and other cellular processes. As a result, the compound has been shown to inhibit cell proliferation and induce apoptosis in cancer cells.
Biochemical and physiological effects:
In addition to its use as a fluorescent probe, 1-ethyl-4-iodo-2-methyl-1H-benzimidazol-5-ol hydrochloride has been shown to have a range of biochemical and physiological effects. It has been reported to inhibit the activity of several kinases, including Aurora A and B, which are involved in cell division. It has also been shown to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-ethyl-4-iodo-2-methyl-1H-benzimidazol-5-ol hydrochloride is its high selectivity for tubulin. This allows researchers to specifically label and visualize microtubules in living cells. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with. Additionally, its high binding affinity for tubulin can make it difficult to remove from cells once it has been internalized.

Future Directions

There are several potential future directions for the use of 1-ethyl-4-iodo-2-methyl-1H-benzimidazol-5-ol hydrochloride in scientific research. One area of interest is the development of new fluorescent probes based on this compound that can selectively label other cellular structures. Another area of interest is the use of this compound as a therapeutic agent for the treatment of cancer. Its ability to inhibit cell proliferation and induce apoptosis in cancer cells makes it a promising candidate for further development as an anticancer drug.

Synthesis Methods

The synthesis of 1-ethyl-4-iodo-2-methyl-1H-benzimidazol-5-ol hydrochloride involves the reaction of 2-methyl-1H-benzimidazole with ethyl iodide in the presence of a catalyst such as copper iodide. The resulting compound is then treated with hydrochloric acid to obtain the hydrochloride salt. The overall yield of the synthesis is around 60-70%.

Scientific Research Applications

1-ethyl-4-iodo-2-methyl-1H-benzimidazol-5-ol hydrochloride has been extensively used in scientific research as a fluorescent probe for imaging biological processes in cells. It has been shown to selectively bind to tubulin, a protein that plays a critical role in cell division. By labeling tubulin with this compound, researchers can visualize the dynamic behavior of microtubules in living cells. This technique has been used to study a wide range of biological processes, including cell division, migration, and signaling.